Cas no 1805534-31-9 (2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine)

• Product Name: 2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine
• CAS No: 1805534-31-9
• MF: C₇H₅F₂IN₂O₂
• MW: 314.028080701828
• CID: 4893264
• Update Time: 2025-11-01

2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine

• Inchi： 1S/C7H5F2IN2O2/c1-3-2-11-5(7(8)9)6(4(3)10)12(13)14/h2,7H,1H3
• InChI Key： DDWIIUPOTBGBBJ-UHFFFAOYSA-N
• SMILES： IC1C(C)=CN=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine

2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine (CAS No. 1805534-31-9) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this compound is characterized by a pyridine ring with multiple substituents, including a difluoromethyl group, an iodo group, a methyl group, and a nitro group. These substituents impart distinct chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of electron-withdrawing groups such as the nitro group in 2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine enhances the electrophilic character of the pyridine ring, making it more reactive towards nucleophilic substitutions. This property is particularly useful in organic synthesis, where such compounds are employed as intermediates for constructing complex molecular frameworks.

The synthesis of 2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine involves a series of carefully designed reactions, including nucleophilic aromatic substitution and electrophilic fluorination. Researchers have optimized these reaction conditions to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of iodine as a leaving group facilitates further functionalization, enabling the construction of diverse derivatives with tailored properties.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure allows for modulation of pharmacokinetic properties, making it a potential candidate for drug delivery systems. Additionally, the presence of fluorine atoms introduces bioisosteric effects, which can enhance the compound's bioavailability and reduce toxicity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine. Quantum mechanical calculations have revealed that the nitro group significantly alters the electron density distribution on the pyridine ring, influencing its reactivity towards various nucleophiles and electrophiles.

The methyl group attached to the pyridine ring contributes to steric effects, which can be exploited to control regioselectivity in substitution reactions. This feature is particularly advantageous in asymmetric synthesis, where precise control over molecular geometry is essential.

Furthermore, the iodine atom serves as an excellent leaving group under mild reaction conditions, enabling facile substitution reactions with various nucleophiles. This property has been leveraged in the synthesis of bioactive molecules, where controlled substitution patterns are critical for achieving desired biological activities.

Recent research has also explored the use of 2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine as a precursor for constructing heterocyclic compounds with potential applications in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable building block for designing novel materials with tailored electronic and optical properties.

In conclusion, 2-(Difluoromethyl)-4-iodo-5-methyl-3-nitropyridine (CAS No. 1805534-31-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimization strategies for this compound, its role in advancing chemical science is expected to grow further.